1-Methoxybicyclo[2.2.1]heptan-2-one

• CAS No.: 59152-25-9
• Molecular Formula: C8H12O2
• Molecular Weight: 140.18 g/mol
• IUPAC Name: 1-methoxybicyclo[2.2.1]heptan-2-one
• InChI: InChI=1S/C8H12O2/c1-10-8-3-2-6(5-8)4-7(8)9/h6H,2-5H2,1H3
• InChI Key: AXHASYOZAGUREI-UHFFFAOYSA-N
• Canonical SMILES: COC12CCC(C1)CC2=O

Description

1-Methoxybicyclo[221]heptan-2-one is a bicyclic organic compound with the molecular formula C8H12O2 It is a derivative of norbornane, featuring a methoxy group and a ketone functional group

Preparation Methods

Synthetic Routes and Reaction Conditions

1-Methoxybicyclo[2.2.1]heptan-2-one can be synthesized through several methods. One common approach involves the methoxylation of norbornanone derivatives. The reaction typically requires the use of methanol and an acid catalyst under controlled temperature conditions to ensure the selective formation of the desired product .

Industrial Production Methods

Industrial production of this compound may involve large-scale methoxylation processes, utilizing continuous flow reactors to maintain consistent reaction conditions. The use of advanced purification techniques, such as distillation and chromatography, ensures the high purity of the final product .

Chemical Reactions Analysis

Types of Reactions

1-Methoxybicyclo[2.2.1]heptan-2-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids or other oxidized derivatives.

Reduction: Reduction reactions can convert the ketone group to an alcohol.

Substitution: The methoxy group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are typically used.

Substitution: Substitution reactions may involve nucleophiles like halides or amines under acidic or basic conditions.

Major Products Formed

Oxidation: Carboxylic acids or aldehydes.

Reduction: Alcohols.

Substitution: Various substituted norbornane derivatives.

Scientific Research Applications

1-Methoxybicyclo[2.2.1]heptan-2-one has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis and as a precursor for more complex molecules.

Biology: Investigated for its potential biological activity and interactions with enzymes.

Medicine: Explored for its potential therapeutic properties and as a scaffold for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-Methoxybicyclo[2.2.1]heptan-2-one involves its interaction with specific molecular targets, such as enzymes or receptors. The methoxy and ketone functional groups play a crucial role in these interactions, influencing the compound’s binding affinity and activity. The pathways involved may include enzymatic catalysis or receptor-mediated signaling .

Comparison with Similar Compounds

Similar Compounds

2-Methoxybicyclo[2.2.1]heptane: Similar structure but lacks the ketone group.

5-Methoxybicyclo[2.2.1]heptan-2-one: Similar structure with the methoxy group at a different position.

Camphor (1,7,7-Trimethylbicyclo[2.2.1]heptan-2-one): Contains a similar bicyclic structure with different substituents.

Uniqueness

1-Methoxybicyclo[22Its structure allows for versatile modifications, making it a valuable compound in synthetic chemistry and various research fields .